Cas no 54494-74-5 (Dimethyl 2-(Phenylamino)-2-butenedioate)

• Product Name: Dimethyl 2-(Phenylamino)-2-butenedioate
• CAS No: 54494-74-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD00278552
• CID: 941565
• PubChem ID: 2797953
• Update Time: 2025-04-19

Dimethyl 2-(Phenylamino)-2-butenedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(Phenylamino)-2-butenedioate
• dimethyl 1-(N-phenylamino)-ethene-1,2-dicarboxylate
• Dimethyl 2-Anilinobut-2-enedioate
• AKOS028108726
• CID 2797953
• dimethyl (Z)-2-anilinobut-2-enedioate
• 54494-74-5
• 1,4-DIMETHYL (2E)-2-(PHENYLAMINO)BUT-2-ENEDIOATE
• 2-Butenedioic acid, 2-(phenylamino)-, dimethyl ester
• LCHIHUQAZKSJRB-UHFFFAOYSA-N
• MFCD00278552
• SY007997
• dimethyl 3-phenylaminobut-2-ene-dioate
• DB-071862

• MDL： MFCD00278552
• Inchi： 1S/C12H13NO4/c1-16-11(14)8-10(12(15)17-2)13-9-6-4-3-5-7-9/h3-8,13H,1-2H3
• InChI Key： LCHIHUQAZKSJRB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC(=O)OC)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.40140